Cas no 1784371-95-4 (3-(4-bromo-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 3-(4-bromo-1H-pyrazol-5-yl)butanoic acid
• CAS No: 1784371-95-4
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 5913579
• PubChem ID: 83895405
• Update Time: 2024-01-12

3-(4-bromo-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-1H-pyrazol-5-yl)butanoic acid
• EN300-1917847
• 1784371-95-4

• Inchi： 1S/C7H9BrN2O2/c1-4(2-6(11)12)7-5(8)3-9-10-7/h3-4H,2H2,1H3,(H,9,10)(H,11,12)
• InChI Key： VSZXYUQKYDAYRM-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C(C)CC(=O)O

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides